Cas no 1172918-82-9 (N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide)

N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide is a pyrazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a fluorophenyl moiety and a propoxy group, contributing to its unique physicochemical properties and binding affinity. Its carbamoylphenyl substituent enhances solubility and bioavailability, making it a promising candidate for further pharmacological studies. The structural design allows for selective interactions with biological targets, particularly in enzyme inhibition or receptor modulation. This compound is synthesized under controlled conditions to ensure high purity and consistency, suitable for research in drug discovery and development. Its well-defined molecular architecture supports structure-activity relationship (SAR) investigations.
N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide structure
1172918-82-9 structure
Product Name:N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide
CAS No:1172918-82-9
MF:C20H19FN4O3
MW:382.388267755508
CID:6169439
PubChem ID:42109791
Update Time:2025-10-23

N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide
    • N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxypyrazole-3-carboxamide
    • VU0633178-1
    • AKOS024494711
    • 1172918-82-9
    • F5069-0419
    • Inchi: 1S/C20H19FN4O3/c1-2-11-28-17-12-25(16-9-5-14(21)6-10-16)24-18(17)20(27)23-15-7-3-13(4-8-15)19(22)26/h3-10,12H,2,11H2,1H3,(H2,22,26)(H,23,27)
    • InChI Key: HPKAZSIPRBDHMI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC(C(N)=O)=CC=2)=O)=N1)OCCC

Computed Properties

  • Exact Mass: 382.14411864g/mol
  • Monoisotopic Mass: 382.14411864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 99.2Ų

N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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